Cas no 892776-59-9 (4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892776-59-9
• MF: C₁₆H₁₀ClFN₆O
• MW: 356.741604328156
• CID: 6179968
• PubChem ID: 7183522
• Update Time: 2025-05-27

4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• F1603-0509
• 4-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• SR-01000013510
• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• SR-01000013510-1
• 892776-59-9
• AKOS001915535
• CCG-166794
• 5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-fluorophenyl)triazol-4-amine

• Inchi： 1S/C16H10ClFN6O/c17-10-3-1-9(2-4-10)15-20-16(25-22-15)13-14(19)24(23-21-13)12-7-5-11(18)6-8-12/h1-8H,19H2
• InChI Key： YBDKNWGPCVYDTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(C2=C(N)N(C3C=CC(=CC=3)F)N=N2)=N1

Computed Properties

• Exact Mass: 356.0588648g/mol
• Monoisotopic Mass: 356.0588648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.6Ų

Additional information on 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine

4-3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl-1-(4-Fluorophenyl)-1H-1,2,3-Triazol-5-amine (CAS No. 892776-59-9): A Comprehensive Overview

4-3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892776-59-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2,4-oxadiazole and a 1H-1,2,3-triazole moiety, both of which are known for their biological activities and potential therapeutic applications.

The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound with two oxygen atoms and one nitrogen atom. This moiety is often found in bioactive molecules due to its ability to form stable hydrogen bonds and participate in various biological interactions. The presence of the 1H-1,2,3-triazole ring further enhances the compound's stability and reactivity, making it a valuable scaffold in drug design and development.

Recent studies have highlighted the potential of 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that this compound can selectively target and inhibit cancer cell proliferation without causing significant toxicity to normal cells. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis in cancer cells. This selective cytotoxicity makes it a potential candidate for the development of novel anticancer drugs.

The structural versatility of 4-chlorophenyl and 4-fluorophenyl substituents plays a crucial role in the biological activity of this compound. The chloro and fluoro groups contribute to the overall lipophilicity and electronic properties of the molecule, which can influence its binding affinity to target proteins and its pharmacokinetic properties. These substituents can be further modified through medicinal chemistry approaches to optimize the compound's efficacy and safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine in various disease models. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 4-3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amnine (CAS No. 892776-59-9) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.